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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

Technical Support Center: Magnesium Nitrate
Hexahydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

deliquescence of magnesium nitrate hexahydrate during storage and handling.

Frequently Asked Questions (FAQs)
Q1: What is deliquescence and why does it happen to magnesium nitrate hexahydrate?

A1: Deliquescence is the process by which a substance absorbs moisture from the atmosphere

until it dissolves in the absorbed water and forms a solution. Magnesium nitrate hexahydrate
is a hygroscopic salt, meaning it has a strong affinity for water.[1][2] When exposed to ambient

air with a relative humidity above its deliquescence point (approximately 55% at 20°C), it will

start to absorb water and eventually turn into a liquid.[3]

Q2: What are the ideal storage conditions for magnesium nitrate hexahydrate?

A2: To prevent deliquescence, magnesium nitrate hexahydrate should be stored in a tightly

closed container in a dry, cool, and well-ventilated place.[4][5] It is crucial to minimize its

exposure to atmospheric moisture.

Q3: Can I store magnesium nitrate hexahydrate in a standard laboratory refrigerator?
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A3: While a refrigerator provides a cool environment, it may not be sufficiently dry. If the

refrigerator has high internal humidity, it can still lead to deliquescence. Storage in a desiccator,

either at room temperature or in a refrigerator, is a more reliable method to ensure a dry

environment.

Q4: I noticed some clumping in my magnesium nitrate hexahydrate. Is it still usable?

A4: Clumping is an early sign of moisture absorption. While the product might still be usable for

some applications, its water content is no longer consistent with the hexahydrate form, which

could affect the accuracy of solutions prepared by weight. For applications requiring high

precision, it is recommended to use a fresh, free-flowing supply or to determine the water

content of the clumped material before use.

Q5: Can I dry out deliquesced magnesium nitrate hexahydrate by heating it in an oven?

A5: Heating magnesium nitrate hexahydrate to remove absorbed water is not

straightforward. Heating does not simply result in dehydration; instead, the salt is prone to

decomposition into magnesium oxide, nitrogen oxides, and oxygen at temperatures as low as

130°C, with significant decomposition occurring at 330°C.[1][6][7] Therefore, attempting to dry it

in a standard laboratory oven is not recommended as it will likely lead to decomposition rather

than reformation of the desired hexahydrate.

Troubleshooting Guide
This guide addresses common issues encountered during the storage and handling of

magnesium nitrate hexahydrate.
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Problem Possible Cause(s) Recommended Solution(s)

Product is liquid or a slurry

upon opening a new container.

1. Improper sealing of the

container during manufacturing

or shipping.2. Storage in a

high-humidity environment

before opening.

1. Contact the supplier for a

replacement.2. Review your

facility's storage conditions for

incoming chemicals to ensure

they are in a climate-controlled

area.

Product becomes sticky or

clumpy after opening.

1. The container was not

sealed tightly after use.2. The

product was handled in a high-

humidity environment.3. The

storage area has high ambient

humidity.

1. Ensure the container lid is

securely fastened immediately

after each use.2. Handle the

material in a glove box with

controlled humidity or on a dry

day.3. Store the container

inside a desiccator with an

active desiccant.

Inconsistent experimental

results when using magnesium

nitrate hexahydrate.

1. The water content of the

material has changed due to

moisture absorption, leading to

inaccurate concentrations

when preparing solutions by

mass.

1. Use a fresh, unopened

container of magnesium nitrate

hexahydrate.2. If using an

older or potentially

compromised container,

determine the actual water

content of the salt before

preparing solutions (see

Experimental Protocol below).

Experimental Protocol: Determination of Water
Content in Magnesium Nitrate Hexahydrate
This protocol outlines a method to determine the percentage of water in a sample of

magnesium nitrate hexahydrate that may have been exposed to moisture. This is a

gravimetric analysis based on heating the sample to a constant weight. Note that heating can

cause some decomposition.[7]

Materials:
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Porcelain crucible and lid

Analytical balance

Drying oven or furnace

Desiccator

Tongs

Spatula

Magnesium nitrate hexahydrate sample

Procedure:

Crucible Preparation:

Clean and dry a porcelain crucible and its lid.

Heat the crucible and lid in a drying oven at 110°C for 30 minutes to ensure they are

completely dry.

Using tongs, transfer the hot crucible and lid to a desiccator and allow them to cool to

room temperature (approximately 20-30 minutes).

Once cooled, weigh the crucible and lid to the nearest 0.0001 g on an analytical balance.

Record this mass.

Repeat the heating, cooling, and weighing cycle until two consecutive weighings are within

0.0005 g of each other. This is the constant weight of the crucible and lid.

Sample Preparation:

Add approximately 2-3 g of the magnesium nitrate hexahydrate sample to the crucible.

Weigh the crucible, lid, and sample together accurately and record the mass.

Dehydration:
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Place the crucible with the sample and a slightly ajar lid in the drying oven set to a

temperature just above the melting point of the hexahydrate (e.g., 95-100°C) to gently

remove the water. Heating at excessively high temperatures will cause decomposition.[6]

Heat for at least one hour.

Using tongs, carefully transfer the crucible and lid to a desiccator and allow them to cool

completely to room temperature.

Weigh the cooled crucible, lid, and anhydrous sample. Record the mass.

Repeat the heating, cooling, and weighing process for 30-minute intervals until a constant

weight is achieved (two consecutive weighings are within 0.0005 g).

Calculations:

Mass of hydrated salt: (Mass of crucible + lid + sample) - (Mass of crucible + lid)

Mass of water lost: (Mass of crucible + lid + hydrated salt) - (Mass of crucible + lid +

anhydrous salt)

Percentage of water: (Mass of water lost / Mass of hydrated salt) x 100

The theoretical percentage of water in pure magnesium nitrate hexahydrate
(Mg(NO₃)₂·6H₂O) is approximately 42.16%. Comparing your experimental result to this value

can indicate the extent of excess water absorption.

Logical Troubleshooting Flowchart

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/post/At_what_temperature_does_magnesium_nitrate_exist_in_its_anhydrous_form
https://www.benchchem.com/product/b080624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Magnesium Nitrate Hexahydrate

Storage Issue

Observe the physical state
of the salt.

Is the salt liquid
or a slurry?

Is the salt clumpy
or sticky?
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Optional Action:
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Use new, unopened stock for

critical applications.

Is the storage environment
dry (e.g., desiccator)?

Yes
Action:

Ensure container is
tightly sealed after each use.

No

Action:
Store in a desiccator with

an active desiccant.

No

Yes
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Caption: Troubleshooting flowchart for magnesium nitrate hexahydrate storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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